Hypothiocyanite
Description
Hypothiocyanite, also known as cyanosulfoxylate or hypocyanous acid, belongs to the class of organic compounds known as thiocyanates. These are salts or esters of thiocyanic acid, with the general formula RSC#N (R=alkyl, aryl). This compound is soluble (in water) and a very weakly acidic compound (based on its pKa).
Hypothiocyanous acid is a sulfur oxoacid that is sulfenic acid in which the hydrogen attached to the sulfur has been replaced by a cyano group. It has a role as an oxidising agent, an antiviral agent, an antibacterial agent, an antifungal agent, a rat metabolite and a human metabolite. It is a one-carbon compound and a sulfur oxoacid.
Properties
CAS No. |
64253-39-0 |
|---|---|
Molecular Formula |
CHNOS |
Molecular Weight |
75.09 g/mol |
IUPAC Name |
hydroxy thiocyanate |
InChI |
InChI=1S/CHNOS/c2-1-4-3/h3H |
InChI Key |
ZCZCOXLLICTZAH-UHFFFAOYSA-N |
SMILES |
C(#N)SO |
Canonical SMILES |
C(#N)SO |
| 63296-34-4 | |
physical_description |
Solid |
Synonyms |
hypothiocyanite hypothiocyanite ion OSCN- |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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